5-amino-1-(4-fluorophenyl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one

• Molecular Formula: C14H12FN3OS
• Molecular Weight: 289.33 g/mol
• IUPAC Name: 1-(4-fluorophenyl)-5-imino-4-(4-methyl-1,3-thiazol-2-yl)-2H-pyrrol-3-ol
• InChI: InChI=1S/C14H12FN3OS/c1-8-7-20-14(17-8)12-11(19)6-18(13(12)16)10-4-2-9(15)3-5-10/h2-5,7,16,19H,6H2,1H3
• InChI Key: SQUFSCDIUCZIHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)C2=C(CN(C2=N)C3=CC=C(C=C3)F)O

Description

5-Amino-1-(4-fluorophenyl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one (CAS RN: 885460-78-6, MDL: MFCD06660628) is a heterocyclic compound featuring a dihydropyrrolone core substituted with a 4-fluorophenyl group at position 1 and a 4-methylthiazole moiety at position 2. Its planar structure, except for the perpendicular orientation of the 4-fluorophenyl group, is critical for crystallographic packing and solubility .

Biological Activity

5-amino-1-(4-fluorophenyl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews the compound's synthesis, biological properties, and relevant case studies, focusing on its antibacterial, anticancer, and anticonvulsant effects.

Synthesis

The synthesis of 5-amino-1-(4-fluorophenyl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one involves several chemical reactions typically starting from commercially available precursors. The compound can be synthesized through a multi-step process involving the formation of thiazole and pyrrole rings. The detailed synthetic pathway includes:

• Formation of Thiazole Ring : Reaction of 4-methyl-1,3-thiazole with appropriate aryl amines.
• Pyrrole Formation : Subsequent cyclization to form the pyrrole structure.
• Fluorination : Introduction of the fluorine atom at the para position of the phenyl ring.

Antibacterial Activity

The compound has demonstrated notable antibacterial activity against various strains of bacteria. A study evaluated its effectiveness against Staphylococcus aureus and Chromobacterium violaceum, showing significant inhibition zones compared to standard antibiotics.

Compound	Zone of Inhibition (mm)
5-amino...	Staphylococcus aureus: 20.5 ± 0.4 Chromobacterium violaceum: 17.0 ± 0.3
Streptomycin	Staphylococcus aureus: 36.6 ± 0.3 Chromobacterium violaceum: 29.1 ± 0.2

This data indicates that the compound possesses a promising antibacterial profile, which could be further explored for therapeutic applications in treating bacterial infections .

Anticancer Activity

Recent research has highlighted the anticancer potential of thiazole-based compounds. The structure of 5-amino-1-(4-fluorophenyl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one suggests it may interact with cancer cell pathways effectively.

In vitro studies have shown that derivatives of thiazole exhibit cytotoxicity against various cancer cell lines. For instance, compounds with similar structures have reported IC50 values in the range of micromolar concentrations against breast and lung cancer cell lines . The presence of electron-donating groups in the phenyl ring has been associated with enhanced activity .

Anticonvulsant Activity

The anticonvulsant properties of thiazole derivatives have also been investigated. A study indicated that certain thiazole-containing compounds could significantly reduce seizure activity in animal models when tested under picrotoxin-induced convulsions . The mechanism may involve modulation of neurotransmitter systems or ion channels.

Case Studies

Several case studies have been conducted to assess the biological activity of related compounds:

• Antibacterial Efficacy : In a comparative study, thiazole derivatives were screened for their antibacterial properties against resistant strains, revealing that modifications at specific positions on the thiazole ring could enhance activity.
• Anticancer Mechanisms : Research involving molecular docking studies suggested that thiazole derivatives interact with Bcl-2 proteins, inhibiting their function and promoting apoptosis in cancer cells .

Scientific Research Applications

Anticancer Activity

Research has indicated that this compound exhibits significant anticancer properties. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed selective cytotoxicity against various cancer cell lines, including breast and lung cancer cells. The mechanism of action is believed to involve the induction of apoptosis through the activation of caspase pathways .

Case Study:
In a clinical trial involving 50 patients with advanced non-small cell lung cancer, administration of a derivative of this compound resulted in a 30% response rate, with several patients experiencing partial remission. The trial emphasized the need for further studies to optimize dosing and combination therapies .

Antimicrobial Properties

The compound has also been studied for its antimicrobial efficacy. A systematic review highlighted its effectiveness against Gram-positive and Gram-negative bacteria, including strains resistant to conventional antibiotics. The compound's mechanism involves disrupting bacterial cell wall synthesis, leading to cell lysis .

Data Table: Antimicrobial Efficacy

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	8 µg/mL
Escherichia coli	16 µg/mL
Pseudomonas aeruginosa	32 µg/mL

Anti-inflammatory Effects

In addition to its antimicrobial and anticancer properties, this compound has shown promise as an anti-inflammatory agent. Animal studies have reported a reduction in inflammatory markers in models of arthritis when treated with this compound .

Case Study:
A study on rats with induced arthritis demonstrated that administration of the compound led to a significant decrease in paw swelling and serum levels of pro-inflammatory cytokines such as TNF-alpha and IL-6 .

Pesticidal Properties

The thiazole moiety in this compound contributes to its potential use as a pesticide. Laboratory tests have shown that it can effectively control pests such as aphids and whiteflies without significant toxicity to beneficial insects .

Data Table: Pesticidal Efficacy

Pest	LC50 (µg/mL)
Myzus persicae (Green Peach Aphid)	10 µg/mL
Trialeurodes vaporariorum (Whitefly)	15 µg/mL

Herbicidal Activity

Preliminary studies suggest that derivatives of this compound may possess herbicidal activity against certain weed species. The mode of action appears to involve inhibition of photosynthesis, leading to plant death .

Polymer Development

The unique chemical structure of 5-amino-1-(4-fluorophenyl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one allows for its incorporation into polymer matrices for enhanced properties. Research indicates that polymers containing this compound exhibit improved thermal stability and mechanical strength compared to traditional polymers .

Data Table: Polymer Properties Comparison

Property	Traditional Polymer	Polymer with Compound
Thermal Stability (°C)	200	250
Tensile Strength (MPa)	30	45

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Aryl Group

Chlorophenyl Analog

• Compound: 5-Amino-1-(4-chlorophenyl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one (CAS 951969-91-8).
• Molecular Formula : C₁₄H₁₂ClN₃OS.
• Key Differences :
  • Substituent : 4-Chlorophenyl replaces 4-fluorophenyl.
  • Electronic Effects : Chlorine (Cl) is less electronegative than fluorine (F), reducing electron-withdrawing effects.
  • Steric Impact : Similar van der Waals radius (Cl: 1.75 Å vs. F: 1.47 Å), slightly increasing steric bulk.
  • Molecular Weight : 305.8 g/mol (identical to the fluorophenyl analog due to Cl/F substitution).

Methoxyphenyl Analog

• Compound: 5-Amino-1-(4-methoxyphenyl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one (CAS 380387-78-0).
• Molecular Formula : C₁₅H₁₅N₃O₂S.
• Key Differences: Substituent: 4-Methoxyphenyl introduces an electron-donating group (OCH₃). Molecular Weight: 301.4 g/mol (slightly lower due to OCH₃ vs. F/Cl).

Complex Substitutions

Dimethoxychlorophenyl Analog

• Compound: 5-Amino-1-(5-chloro-2,4-dimethoxyphenyl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one (CAS 951974-59-7).
• Molecular Formula : C₁₆H₁₆ClN₃O₃S.
• Key Differences :
  • Substituents : 5-Chloro-2,4-dimethoxyphenyl adds steric bulk and electronic complexity.
  • Impact : Methoxy groups enhance solubility via polarity, while chlorine introduces moderate electron withdrawal.
  • Molecular Weight : 365.8 g/mol (higher due to additional OCH₃ and Cl).

Benzyl-Substituted Analog

• Compound: 5-Amino-1-(4-chlorobenzyl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one (CAS 951937-01-2).
• Molecular Formula : C₁₅H₁₄ClN₃OS.
• Key Differences: Substituent: 4-Chlorobenzyl replaces the aryl group with a benzyl linker. Molecular Weight: 319.8 g/mol.

Structural and Crystallographic Insights

• Isostructurality : Compounds 4 and 5 in (chlorophenyl and fluorophenyl analogs) are isostructural with triclinic symmetry (space group P 1̄). Both exhibit similar planar conformations, but the fluorophenyl group in the target compound is oriented perpendicular to the plane, influencing crystal packing .
• SHELX Analysis : All analogs were likely characterized using SHELX software for crystallographic refinement, ensuring high structural accuracy .

Preparation Methods

Thiazole Ring Construction

The 4-methyl-1,3-thiazole moiety is typically synthesized via cyclocondensation reactions. A widely adopted method involves reacting 1-methylthiourea with ethyl 2-chloro-3-oxobutanoate in pyridine to yield ethyl 4-methyl-2-(methylamino)thiazole-5-carboxylate (intermediate 1 ). To prevent undesired side reactions, the methylamino group is protected as a tert-butoxycarbonate (Boc) derivative (intermediate 2 ). Subsequent alkylation with cyanomethanide generates tert-butyl 5-(2-cyanoacetyl)-4-methylthiazol-2-yl(methyl)carbamate (intermediate 3 ), a precursor for further functionalization.

Table 1: Reaction Conditions for Thiazole Synthesis

Intermediate	Reagents	Solvent	Temperature	Yield (%)
1	1-Methylthiourea, ethyl 2-chloro-3-oxobutanoate	Pyridine	80°C	78
2	Di-tert-butyl dicarbonate	DCM	25°C	92
3	Cyanomethanide, 2	THF	0°C → RT	72

Pyrrolone Core Formation

The dihydropyrrol-3-one ring is constructed via cyclization of β-keto ester derivatives. A reported approach involves condensing 4-fluoroaniline with ethyl acetoacetate under acidic conditions to form an enamine intermediate, which undergoes intramolecular cyclization upon heating (120°C, toluene) to yield 5-amino-1-(4-fluorophenyl)-1,2-dihydro-3H-pyrrol-3-one (intermediate 4 ). Alternative methods utilize microwave-assisted synthesis to reduce reaction times from 12 hours to 30 minutes while maintaining yields >80%.

Coupling of Thiazole and Pyrrolone Moieties

The final step involves coupling intermediate 3 with intermediate 4 via a nucleophilic aromatic substitution (SNAr) reaction. Deprotection of the Boc group in 3 using trifluoroacetic acid (TFA) generates a reactive amine, which displaces a leaving group (e.g., bromide) on the pyrrolone core. Optimized conditions (DMF, 100°C, 8 hours) achieve a 65% yield of the target compound.

Table 2: Coupling Reaction Optimization

Catalyst	Solvent	Temperature	Time (h)	Yield (%)
None	DMF	100°C	8	65
Pd(OAc)₂	Toluene	80°C	6	58

Optimization Strategies

Solvent and Temperature Effects

Reaction yields are highly sensitive to solvent polarity. For example, substituting DMF with ethanol in the coupling step reduces yields to 42% due to poor solubility of intermediates. Microwave irradiation significantly enhances efficiency in cyclization steps, achieving 85% yield for pyrrolone formation compared to 68% under conventional heating.

Protecting Group Management

The Boc group in intermediate 2 prevents unwanted side reactions during alkylation but requires careful deprotection. Using TFA in dichloromethane (DCM) at 0°C minimizes degradation, preserving the thiazole ring’s integrity.

Analytical Validation

Spectroscopic Characterization

• ¹H NMR (400 MHz, DMSO-d₆): δ 7.85 (d, J = 8.4 Hz, 2H, Ar-H), 7.25 (d, J = 8.4 Hz, 2H, Ar-H), 6.92 (s, 1H, thiazole-H), 4.12 (q, 2H, CH₂), 2.45 (s, 3H, CH₃).

• HRMS : m/z 283.1345 [M+H]⁺ (calculated for C₁₄H₁₂FN₃OS: 283.1348).

Purity Assessment

HPLC analysis (C18 column, acetonitrile/water gradient) confirms ≥98% purity, with retention time = 12.3 minutes.

Challenges and Solutions

Regioselectivity in Thiazole Formation

Competing pathways during thiazole synthesis may yield regioisomers. Employing bulky bases like LDA (lithium diisopropylamide) ensures selective formation of the 4-methyl isomer.

Byproduct Formation During Coupling

Residual moisture leads to hydrolysis of the cyano group in intermediate 3 , generating carboxylic acid byproducts. Rigorous drying of solvents under molecular sieves mitigates this issue .